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Compound of Interest

Compound Name: (R)-2-aminodec-9-enoic acid

Cat. No.: B14772561

Get Quote

Application Note: Engineering Hydrocarbon-Stapled Peptide Probes using (R)-2-aminodec-9-
enoic acid

Executive Summary
(R)-2-aminodec-9-enoic acid (often abbreviated as (R)-Ag10 or the nor-methylated analog of

) is a critical non-canonical amino acid (NCAA) used in the synthesis of hydrocarbon-stapled
peptides. By incorporating this olefinic residue into peptide sequences, researchers can
perform Ring-Closing Metathesis (RCM) to generate macrocyclic "staples." These staples lock
peptides into bioactive

-helical conformations, significantly enhancing their proteolytic stability, cell permeability, and
binding affinity for difficult targets such as intracellular protein-protein interactions (PPIs).

This guide details the protocol for utilizing (R)-2-aminodec-9-enoic acid to construct i, i+7

stapled peptide probes, a configuration optimized for spanning two turns of an

-helix.
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The Stapling Principle
Linear peptides often suffer from entropic penalties upon binding and rapid degradation by

proteases. "Stapling" overcomes these limitations by covalently linking side chains.

Role of (R)-2-aminodec-9-enoic acid: It provides an 8-carbon side chain with a terminal

alkene.

Stereochemistry: The (R)-configuration is essential for i, i+7 stapling. To match the screw

sense of a right-handed

-helix, an (R)-configured residue at position

must be paired with an (S)-configured residue (typically (S)-pentenylalanine,

) at position

.

Nor-methylated vs.

-Methylated: While standard stapling uses

-methyl-substituted amino acids (e.g.,

) to promote helicity via the Thorpe-Ingold effect, (R)-2-aminodec-9-enoic acid (lacking the

-methyl) is a versatile alternative. It is less sterically hindered during coupling and
metathesis, making it valuable for difficult sequences or scanning mutagenesis.

Mechanism of Action
Incorporation: The Fmoc-protected NCAA is introduced via Solid Phase Peptide Synthesis

(SPPS).

Metathesis: A Ruthenium-based catalyst (Grubbs) drives the RCM between the alkene of

(R)-2-aminodec-9-enoic acid (

) and its partner (

).
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Result: A cross-linked peptide probe capable of interrogating PPIs with high specificity.

Visualization: Stapling Logic & Workflow
The following diagrams illustrate the stereochemical logic and the experimental workflow.

Staple Components

Ring-Closing Metathesis (RCM)(R)-2-aminodec-9-enoic acid
(Position i)

Grubbs Catalyst
(Ru-based)

 Alkene Handle

(S)-Pentenylalanine ($S_5$)
(Position i+7)

 Alkene Handle
Olefin Metathesis

(Release of Ethylene)
Stapled Peptide Probe
(Stabilized Alpha-Helix)

 Covalent Crosslink

Click to download full resolution via product page

Figure 1: Mechanistic assembly of an i, i+7 stapled peptide using (R)-2-aminodec-9-enoic
acid and an S5 partner.

Detailed Protocol: Synthesis of Stapled Probes
Reagents & Materials
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Component Specification Purpose

NCAA
Fmoc-(R)-2-aminodec-9-enoic

acid

The olefinic building block

(Position

).[1][2][3][4][5]

Partner NCAA

Fmoc-(S)-2-(4-

pentenyl)alanine (

)

The stapling partner (Position

).

Resin Rink Amide MBHA
Solid support for C-terminal

amides.

Catalyst Grubbs Catalyst (1st Gen)
Promotes Ring-Closing

Metathesis.

Solvent 1,2-Dichloroethane (DCE)
Solvent for RCM (promotes

helix aggregation/folding).

Coupling HATU / DIEA
Standard high-efficiency

coupling reagents.

Step-by-Step Methodology
Step 1: Sequence Design Identify the interface of your target protein. Replace residues on the

non-interacting face of the putative helix with the stapling amino acids.

Position

: (R)-2-aminodec-9-enoic acid.[1]

Position

: (S)-pentenylalanine (

).

Note: Ensure these positions are solvent-exposed to avoid disrupting the binding interface.

Step 2: Solid Phase Peptide Synthesis (SPPS)
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Resin Swelling: Swell Rink Amide resin in DMF for 30 min.

Deprotection: Remove Fmoc using 20% Piperidine in DMF (

min).

Coupling (Standard AAs): Use 5 eq. Amino Acid, 5 eq. HBTU, 10 eq. DIEA.

Coupling (NCAAs):

For (R)-2-aminodec-9-enoic acid: Use 3 eq. AA, 3 eq. HATU, 6 eq. DIEA.

Crucial: Extend coupling time to 2 hours to account for steric bulk (even without the

methyl, the long chain adds bulk).

Monitor completion via Kaiser test.

Step 3: On-Resin Ring-Closing Metathesis (RCM) Perform this step BEFORE final N-terminal

deprotection and cleavage.

Wash: Wash resin with DCM (

) and then anhydrous DCE (

) to remove traces of DMF/amines (amines poison the catalyst).

Catalyst Solution: Dissolve Grubbs Catalyst (1st Gen) in degassed, anhydrous DCE (10 mM

concentration).

Reaction: Add catalyst solution to the resin.

Agitate gently under

for 2 hours at Room Temperature.

Optimization: For difficult sequences, perform the reaction at

or use Grubbs II catalyst (though Grubbs I is often preferred for forming the specific E/Z
isomer mix in helices).
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Repeat: Drain and repeat the catalyst treatment once to ensure high conversion (>95%).

Wash: Wash extensively with DCE, then DCM, then DMF to remove Ruthenium residues.

Tip: A wash with DMSO or imidazole in DMF can help chelate and remove residual

Ruthenium.

Step 4: Cleavage and Purification

Final Deprotection: Remove N-terminal Fmoc (if present).

Cleavage: Treat resin with TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

Precipitation: Precipitate in cold diethyl ether.

Purification: Purify via RP-HPLC (C18 column). The stapled peptide typically elutes later than

the linear precursor due to increased hydrophobicity.

Validation & Quality Control
Every synthesized probe must undergo a "Self-Validating" QC process.

Assay Method Success Criteria

Mass Spectrometry ESI-MS or MALDI-TOF

Mass shift of -28 Da (loss of

ethylene,

) compared to linear precursor.

Circular Dichroism (CD) Far-UV CD (190-250 nm)

Double minima at 208 nm and

222 nm. Increased MRE

(Mean Residue Ellipticity) at

222 nm vs linear control.

Proteolytic Stability Trypsin/Chymotrypsin digest

Stapled probe should show

significantly longer half-life (

) than linear analog.
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Workflow Visualization
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Click to download full resolution via product page

Figure 2: Operational workflow for generating stapled peptide probes.

Troubleshooting & Expert Insights
Incomplete RCM: If Mass Spec shows the linear mass, the peptide may be aggregated on

the resin.

Solution: Use LiCl in the coupling steps to disrupt aggregation, or perform RCM at

elevated temperature (

) using Grubbs II catalyst.
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Stereochemical Mismatch: Ensure you are using (R)-2-aminodec-9-enoic acid at position

and (S)-pentenylalanine at

. Swapping these (e.g., using S at

) will result in a staple that clashes with the helix backbone, destabilizing the probe.

Solubility: Stapled peptides are hydrophobic. If the probe precipitates in aqueous buffers,

add a solubilizing tag (e.g., PEG or Poly-Lysine) at the N-terminus (outside the binding

interface).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14772561?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

